Cas no 443643-17-2 ()

• CAS No: 443643-17-2
• MF: C₁₂H₁₅FN₄O₄
• MW: 298.270305871964
• CID: 6772354
• PubChem ID: 3011897
• Update Time: 2026-03-12

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C12H15FN4O4/c1-12(20)8(19)6(3-18)21-11(12)17-2-5(13)7-9(14)15-4-16-10(7)17/h2,4,6,8,11,18-20H,3H2,1H3,(H2,14,15,16)/t6-,8-,11-,12-/m1/s1
• InChI Key： YOAGQSGRMBEQCY-YUTYNTIBSA-N
• SMILES： FC1C2=C(N)N=CN=C2N(C=1)[C@H]1[C@@](C)([C@@H]([C@@H](CO)O1)O)O

Computed Properties

• Exact Mass: 298.10773313g/mol
• Monoisotopic Mass: 298.10773313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrrolopyrimidine nucleosides and nucleotides Pyrrolopyrimidine nucleosides and nucleotides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrrolopyrimidine nucleosides and nucleotides